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Compound of Interest

Compound Name: CPI-455

Cat. No.: B15607851 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides essential guidance on the proper disposal

procedures for CPI-455, a selective inhibitor of the KDM5 family of lysine demethylases.

CPI-455 is a potent research compound that requires careful management throughout its

lifecycle, including its ultimate disposal.[1] While a specific Safety Data Sheet (SDS) with

detailed disposal instructions is typically provided by the supplier to the purchasing institution,

this guide outlines the best practices for its disposal based on its known chemical properties

and general laboratory waste management protocols.

Key Safety Precautions
Before handling CPI-455, it is crucial to adhere to the following safety precautions:

Hazardous Nature: Treat CPI-455 as a hazardous substance.[1]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat.

Avoid Exposure: Prevent contact with skin and eyes, and avoid inhalation of the powder.[1]

Handling: Use a chemical fume hood when working with the solid form or preparing solutions

to minimize inhalation risk.
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Emergency Procedures: Be familiar with your institution's emergency procedures for

chemical spills and exposure.

Summary of CPI-455 Properties
The following table summarizes the key physical and chemical properties of CPI-455 relevant

to its handling and disposal.

Property Value

Physical State Crystalline solid

Storage Temperature -20°C

Solubility
Soluble in organic solvents such as DMSO,

DMF, and ethanol.[1]

Aqueous Solubility Sparingly soluble in aqueous buffers.

Chemical Name
4,7-dihydro-6-(1-methylethyl)-7-oxo-5-phenyl-

pyrazolo[1,5-a]pyrimidine-3-carbonitrile

Molecular Formula C₁₆H₁₄N₄O

Molecular Weight 278.3 g/mol

Disposal Procedures
The proper disposal route for CPI-455 depends on its physical state (solid or in solution). Under

no circumstances should CPI-455 or its solutions be disposed of down the drain.[2][3]

Disposal of Solid CPI-455
Waste Collection: Collect unadulterated, expired, or unwanted solid CPI-455 in a clearly

labeled, sealed container.

Labeling: The container must be labeled as "Hazardous Waste" and include the full chemical

name: "CPI-455 (4,7-dihydro-6-(1-methylethyl)-7-oxo-5-phenyl-pyrazolo[1,5-a]pyrimidine-3-

carbonitrile)".
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Storage: Store the hazardous waste container in a designated, secure area, away from

incompatible materials.

Disposal Request: Arrange for pickup and disposal through your institution's Environmental

Health and Safety (EHS) office or a certified chemical waste disposal contractor.

Disposal of CPI-455 in Solution
CPI-455 is frequently used in solutions with organic solvents like Dimethyl Sulfoxide (DMSO).

These solutions must be disposed of as hazardous waste.

Waste Segregation: Do not mix CPI-455 solutions with other waste streams unless explicitly

permitted by your institution's EHS guidelines.

Waste Container: Use a designated, leak-proof, and chemically compatible container for

collecting liquid waste containing CPI-455.

Labeling: Clearly label the container as "Hazardous Waste" and list all contents, including the

solvent (e.g., "CPI-455 in DMSO").

Storage: Keep the waste container sealed when not in use and store it in a well-ventilated

area, such as a chemical fume hood or a designated solvent waste cabinet.

Disposal: Contact your institution's EHS office for collection and disposal of the solvent

waste.

Experimental Protocols
While this document focuses on disposal, it is important to note that experimental protocols

involving CPI-455 should be designed to minimize waste. This can be achieved by:

Accurate Calculations: Prepare only the amount of CPI-455 solution required for the

experiment.

Avoid Cross-Contamination: Prevent the contamination of stock solutions to extend their

shelf life.
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Decontamination: If feasible and safe, develop a validated protocol for decontaminating

labware that has come into contact with CPI-455.

CPI-455 Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of CPI-
455.
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CPI-455 Disposal Workflow

Start: CPI-455 Waste

Is the waste solid or in solution?

Solid CPI-455

Solid

CPI-455 in Solution

Solution

Collect in a labeled, sealed container. Collect in a labeled, leak-proof container.

Label as 'Hazardous Waste' with chemical name. Label as 'Hazardous Waste' with all contents.

Store in a designated, secure area.

Arrange for EHS pickup and disposal.

End: Proper Disposal

Click to download full resolution via product page

Caption: Decision tree for the proper disposal of solid and solution forms of CPI-455.
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By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of CPI-455, contributing to a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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